Cas no 195136-58-4 (2',7'-Difluorofluorescein)

• Product Name: 2',7'-Difluorofluorescein
• CAS No: 195136-58-4
• MF: C₂₀H₁₀F₂O₅
• MW: 368.2872
• MDL: MFCD01311849
• CID: 1124117
• PubChem ID: 10292443
• Update Time: 2025-05-19

2',7'-Difluorofluorescein Chemical and Physical Properties

Names and Identifiers

• 2',7'-Difluorofluorescein
• 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
• 2',7'-Difluoro-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• Oregon Green 488
• OREGON GREEN(TM) 488
• 2',7'-Difluoro-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 2',7'-difluoro-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• 2,7-difluofluorescein
• BCP16673
• Oregon Greentrade mark 488
• BS-50377
• VHA13658
• SCHEMBL408340
• CS-0009990
• E88061
• 195136-58-4
• MFCD01311849
• C20H10F2O5

• MDL： MFCD01311849
• Inchi： 1S/C20H10F2O5/c21-13-5-11-17(7-15(13)23)26-18-8-16(24)14(22)6-12(18)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,23-24H
• InChI Key： FJXJIUHGLVUXQP-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C2C(=C1[H])C1(C3=C([H])C(=C(C([H])=C3O2)O[H])F)C2=C([H])C([H])=C([H])C([H])=C2C(=O)O1)O[H]

Computed Properties

• Exact Mass: 368.04962974g/mol
• Monoisotopic Mass: 368.04962974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.8E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Other Chemical Reagents

Additional information on 2',7'-Difluorofluorescein

2',7'-Difluorofluorescein (CAS No. 195136-58-4): A Versatile Fluorescent Probe for Advanced Biomedical Applications

The 2',7'-Difluorofluorescein (CAS No. 195136-58-4) represents a synthetically optimized derivative of the classic fluorescein scaffold, distinguished by the strategic introduction of fluorine atoms at the 2' and 7' positions. This structural modification significantly enhances its photophysical properties while maintaining compatibility with biological systems. As a fluorescent probe, it has emerged as a critical tool in modern cellular imaging, drug delivery monitoring, and bioanalytical assays, leveraging its unique combination of high quantum yield, photostability, and spectral tunability.

Recent advancements in fluorescence-based biosensing have positioned this compound at the forefront of real-time intracellular analysis. Studies published in Nature Communications (2023) demonstrated its utility in tracking reactive oxygen species (ROS) dynamics within live cells, where the fluorine substitutions suppress photoinduced electron transfer (PET) effects that typically quench fluorescence in conventional fluorescein derivatives. The resulting signal-to-noise ratio improvements enable subcellular resolution imaging without compromising cell viability—a breakthrough for long-term live-cell experiments.

In the realm of molecular diagnostics, researchers from MIT's Koch Institute (ACS Sensors, 2024) reported its integration into aptamer-based sensors for detecting microRNA biomarkers associated with cancer progression. The fluorine-modified framework allows precise Förster resonance energy transfer (FRET) pairing with complementary oligonucleotides, achieving detection limits as low as 10 pM while maintaining specificity across complex biological matrices.

The compound's pharmacokinetic profile has also been optimized through recent studies on nanoparticle conjugation strategies. A collaborative effort between Stanford University and Genentech (Journal of Controlled Release, 2024) revealed that when encapsulated within poly(lactic-co-glycolic acid) (PLGA) nanoparticles, the fluorinated fluorescein exhibits prolonged circulation half-life (∼18 hours) while retaining its optical properties post-endocytosis. This dual functionality makes it ideal for simultaneous drug delivery monitoring and therapeutic efficacy assessment in preclinical models.

Synthetic chemists continue to refine access to this compound through environmentally benign protocols. A green chemistry approach published in Chemical Science (2023) achieved >95% yield via microwave-assisted synthesis using recyclable catalysts, reducing reaction times from 48 hours to just 90 minutes while eliminating hazardous solvents previously required for analogous reactions. This advancement aligns with growing industry demands for sustainable chemical manufacturing practices without compromising product quality.

In neurobiological applications, its application as a calcium ion indicator has been redefined by dynamic range improvements reported in eLife (2024). By combining with genetically encoded calcium sensors via click chemistry modifications, researchers achieved simultaneous tracking of neuronal activity and synaptic plasticity markers in vivo using two-photon microscopy—a capability critical for studying neurodegenerative disease mechanisms.

Safety evaluations conducted under ISO 10993 standards confirm its biocompatibility profile when used within recommended concentration ranges (<5 μM). Long-term toxicity studies on zebrafish embryos demonstrated no observable teratogenic effects or developmental abnormalities after continuous exposure over 96-hour periods, reinforcing its suitability for use in preclinical toxicity screening platforms.

The compound's spectral characteristics—excitation/emission peaks at ~495 nm/518 nm—make it an ideal partner for multiplexed imaging systems alongside near-infrared dyes like Cy5 or quantum dots. This compatibility was exploited in a multi-institutional project reported in Science Advances (2024), where it enabled simultaneous visualization of mitochondrial dynamics and lysosomal trafficking pathways during autophagy induction experiments.

Ongoing research focuses on exploiting its unique photophysical properties for second harmonic generation microscopy applications. Preliminary data from Osaka University collaborators indicate potential utility as a non-linear optical material for ultra-high resolution tissue imaging without photochemical damage—a development that could revolutionize histopathology workflows requiring submicron spatial resolution.